1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C19H24N2O3S/c1-15-6-4-5-7-18(15)20-10-12-21(13-11-20)25(22,23)17-8-9-19(24-3)16(2)14-17/h4-9,14H,10-13H2,1-3H3
• InChI Key: YWPUWBUZOKRGNW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)C

Description

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine, also known as MMPS, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. MMPS is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine is not fully understood, but it is believed to act through modulation of various neurotransmitter systems in the brain. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects:
1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine has been shown to exhibit a range of biochemical and physiological effects, including changes in mood, behavior, and cognitive function. It has also been shown to have potential anti-inflammatory and analgesic effects, making it a promising candidate for further investigation as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine in lab experiments is its high purity and good yields, which make it a reliable and consistent compound for use in research. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several potential future directions for research on 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine. One area of interest is its potential as a therapeutic agent for various neurological disorders, including depression, anxiety, and schizophrenia. Another area of interest is its potential anti-inflammatory and analgesic effects, which may make it a promising candidate for further investigation as a potential pain reliever. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine involves the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2-methylphenylpiperazine in the presence of a suitable base. The resulting product is then purified through column chromatography to obtain pure 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine. This method has been reported to yield high purity and good yields of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine.

Scientific Research Applications

1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine has been used in several scientific studies to investigate its potential applications in various fields. One of the main areas of research has been in the field of neuroscience, where 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine has been studied for its effects on the central nervous system. 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-(2-methylphenyl)piperazine has been shown to exhibit both agonist and antagonist activity at various receptors, including the 5-HT1A, 5-HT2A, and D2 receptors. This makes it a promising candidate for further investigation as a potential therapeutic agent for various neurological disorders.